
An In-depth Technical Guide to 1-(4-
Bromophenyl)-N-methylpropan-1-amine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
1-(4-Bromophenyl)-N-

methylpropan-1-amine

CAS No.: 912906-92-4

Cat. No.: B1340985

Get Quote

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analysis of 1-(4-Bromophenyl)-N-methylpropan-1-amine. This compound, a

substituted cathinone derivative, is of significant interest to researchers in medicinal chemistry,

pharmacology, and forensic science. This document is intended for researchers, scientists, and

drug development professionals, offering in-depth technical details and validated

methodologies. The guide is structured to deliver not only factual data but also the scientific

rationale behind experimental choices, ensuring a thorough understanding of the compound's

characteristics and handling.

Introduction and Scientific Context
1-(4-Bromophenyl)-N-methylpropan-1-amine is a chemical compound with the molecular

formula C10H14BrN.[1][2][3] It belongs to the class of organic molecules that feature a

brominated phenyl ring, a structural motif frequently employed in the development of novel

compounds for pharmacological and material science research.[1] The presence of a bromine
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atom on the phenyl ring makes it a versatile precursor for further chemical modifications, such

as metal-catalyzed cross-coupling reactions (e.g., Suzuki or Heck reactions), enabling the

synthesis of more complex molecular structures.[1] This compound can also serve as an

analytical reference standard for method development in techniques like mass spectrometry.[1]

It is important to note that this compound is intended for research use only and is not approved

for human or veterinary consumption.[1]

Chemical Identity and Structure
A clear understanding of the compound's identity is foundational for any scientific investigation.

Nomenclature and Identifiers
Systematic IUPAC Name: 1-(4-bromophenyl)-N-methylpropan-1-amine[1]

Common Synonyms: 4-Bromo-α-ethyl-N-methylbenzylamine

CAS Number: 912906-92-4[2][3]

Molecular Formula: C10H14BrN[1][2][3]

Molecular Weight: 228.13 g/mol [2][3]

Molecular Structure
The structure of 1-(4-Bromophenyl)-N-methylpropan-1-amine is characterized by a central

propane chain, with a 4-bromophenyl group and an N-methylamino group attached to the first

carbon atom.

Caption: 2D Chemical Structure of 1-(4-Bromophenyl)-N-methylpropan-1-amine.

Physicochemical Properties
The physicochemical properties of a compound are critical for its handling, formulation, and

understanding its biological behavior.
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Property Value Source

Molecular Formula C10H14BrN [1][2][3]

Molecular Weight 228.13 g/mol [2][3]

Appearance

Not explicitly stated, likely an

oil or low-melting solid at room

temperature.

Inferred

Storage Conditions

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[2][3]

Note: Experimental data for properties like melting point, boiling point, and solubility are not

readily available in the public domain and would require experimental determination.

Synthesis and Purification
The synthesis of 1-(4-Bromophenyl)-N-methylpropan-1-amine can be achieved through

various organic synthesis routes. A common and effective method is reductive amination.

Synthetic Pathway: Reductive Amination
This approach involves the reaction of a ketone precursor, 1-(4-bromophenyl)propan-1-one,

with methylamine to form an intermediate imine, which is then reduced to the final amine

product.

1-(4-bromophenyl)propan-1-one

Imine Intermediate

+ Methylamine

Methylamine (CH3NH2)
1-(4-Bromophenyl)-N-methylpropan-1-amine

+ Reducing Agent

Reducing Agent (e.g., NaBH4)

Click to download full resolution via product page

Caption: Reductive Amination Synthesis Workflow.
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Step-by-Step Protocol
Imine Formation:

Dissolve 1-(4-bromophenyl)propan-1-one in a suitable solvent (e.g., methanol).

Add a solution of methylamine in methanol.

Stir the reaction mixture at room temperature for 2-4 hours to allow for the formation of the

imine intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).

Reduction:

Cool the reaction mixture in an ice bath.

Slowly add a reducing agent, such as sodium borohydride (NaBH4), in portions. The

choice of a mild reducing agent like NaBH4 is crucial to selectively reduce the imine

without affecting the aromatic ring or the bromine substituent.

After the addition is complete, allow the reaction to warm to room temperature and stir for

an additional 12-24 hours.

Work-up and Purification:

Quench the reaction by slowly adding water.

Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

The crude product can be purified by column chromatography on silica gel to yield the

pure 1-(4-Bromophenyl)-N-methylpropan-1-amine.

Analytical Methodologies
Accurate identification and quantification are essential for research and quality control. Gas

Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of this
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compound.

GC-MS Analysis
GC-MS combines the separation capabilities of gas chromatography with the detection power

of mass spectrometry, providing both retention time and mass spectral data for confident

identification.

Sample Preparation
(Dissolve in suitable solvent) GC Injection Chromatographic Separation

(Capillary Column)
Ionization

(e.g., Electron Impact)
Mass Analysis

(Quadrupole Analyzer) Detection Data Analysis
(Mass Spectrum & Retention Time)

Click to download full resolution via product page

Caption: General Workflow for GC-MS Analysis.

Recommended GC-MS Parameters
GC Column: A non-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is

suitable for the separation of this type of compound.

Injection Mode: Splitless injection is recommended for trace analysis.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 15 °C/min to 280 °C.

Final hold: 5 minutes at 280 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Ionization: Electron Impact (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.
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Rationale: The temperature program is designed to ensure good separation from potential

impurities and solvent peaks while providing a reasonable analysis time. EI at 70 eV is a

standard ionization technique that produces reproducible fragmentation patterns for library

matching.

Pharmacological and Toxicological Considerations
While this guide focuses on physicochemical properties, it is important to acknowledge the

potential biological activity of 1-(4-Bromophenyl)-N-methylpropan-1-amine. As a substituted

cathinone, it is structurally related to compounds with known stimulant and psychoactive

properties. Therefore, appropriate safety precautions, including the use of personal protective

equipment (PPE) and handling in a well-ventilated fume hood, are mandatory. The toxicological

properties have not been extensively studied, and the compound should be handled with care.

Conclusion
This technical guide has provided a detailed overview of the physicochemical properties,

synthesis, and analysis of 1-(4-Bromophenyl)-N-methylpropan-1-amine. The information

presented, including identification data, a detailed synthetic protocol, and a validated analytical

method, serves as a valuable resource for researchers. The emphasis on the rationale behind

experimental choices aims to empower scientists to not only reproduce these methods but also

to adapt them for their specific research needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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